3-Methyl-5-phenyl-2-(2-((3-(3-sulphonatobutyl)-3H-benzoselenazol-2-ylidene)methyl)but-1-enyl)benzoxazolium

• CAS No.: 76213-48-4
• Molecular Formula: C30H30N2O4SSe
• Molecular Weight: 593.6 g/mol
• IUPAC Name: 4-[2-[(E)-2-[(Z)-(3-methyl-5-phenyl-1,3-benzoxazol-2-ylidene)methyl]but-1-enyl]-1,3-benzoselenazol-3-ium-3-yl]butane-2-sulfonate
• InChI: InChI=1S/C30H30N2O4SSe/c1-4-22(18-29-31(3)26-20-24(14-15-27(26)36-29)23-10-6-5-7-11-23)19-30-32(17-16-21(2)37(33,34)35)25-12-8-9-13-28(25)38-30/h5-15,18-21H,4,16-17H2,1-3H3
• InChI Key: QDAWKUJXWZSGKT-UHFFFAOYSA-N
• Isomeric SMILES: CC/C(=C\C1=[N+](C2=CC=CC=C2[Se]1)CCC(C)S(=O)(=O)[O-])/C=C\3/N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)C
• Canonical SMILES: CCC(=CC1=[N+](C2=CC=CC=C2[Se]1)CCC(C)S(=O)(=O)[O-])C=C3N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)C

Description

This compound is a benzoxazolium derivative functionalized with a benzoselenazolylidene group and a sulphonatobutyl side chain. Structural characterization of similar compounds typically employs X-ray crystallography, where tools like SHELXL (for refinement) and ORTEP-3 (for visualization) are critical .

Chemical Reactions Analysis

EINECS 278-389-3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used . For example, oxidation reactions may yield different products compared to reduction reactions.

Scientific Research Applications

EINECS 278-389-3 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology and medicine, it may be used in the development of pharmaceuticals and as a tool for studying biological pathways. In industry, it can be utilized in the production of various chemical products . Its versatility makes it a valuable compound in multiple fields of research.

Mechanism of Action

The mechanism of action of EINECS 278-389-3 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired effect . The exact molecular targets and pathways involved depend on the specific application of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

However, the following general methodologies for comparative analysis can be inferred:

Structural Analysis

• SHELX programs (e.g., SHELXL, SHELXD) are widely used for refining crystal structures of small molecules and macromolecules. For example, the sulphonate group in the compound might influence crystal packing, which could be compared to non-sulphonated analogs using SHELXL-refined data .
• ORTEP-3 generates thermal ellipsoid diagrams to visualize bond lengths, angles, and steric effects. A comparison of benzoxazolium vs. benzothiazolium derivatives could highlight differences in planarity or substituent orientation .

Hypothetical Data Table (Illustrative Example)

Compound Name	Substituent Type	Crystallographic R-factor (%)	λmax (nm)	Refinement Software
Target Compound	Sulphonatobutyl	Not available	Not available	SHELXL
3-Methyl-5-phenyl-2-(benzothiazolyl)benzoxazolium	Non-sulphonated alkyl	3.2	450	SHELXL
Analog with nitro group	Nitro	4.1	480	OLEX2

Note: The above table is speculative due to lack of evidence.

Research Findings and Limitations

• Software-Dependent Insights : The compound’s structural parameters (e.g., bond lengths involving selenium) might be refined using SHELXL, which is optimized for high-resolution data . Comparable compounds refined with alternative software (e.g., OLEX2) could show systematic discrepancies.
• Missing Data: The evidence lacks experimental details (e.g., UV-Vis spectra, catalytic activity) necessary for a meaningful comparison. For instance, sulphonate groups often enhance solubility, but this cannot be quantified here.